Cas no 2229559-16-2 (O-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-ylhydroxylamine)

• Product Name: O-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-ylhydroxylamine
• CAS No: 2229559-16-2
• MF: C₁₁H₁₇NOS
• MW: 211.323781728745
• CID: 6274437
• PubChem ID: 165859904
• Update Time: 2025-06-22

O-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-ylhydroxylamine
• EN300-1736274
• O-[2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-yl]hydroxylamine
• 2229559-16-2

• Inchi： 1S/C11H17NOS/c1-11(2,13-12)10-7-8-5-3-4-6-9(8)14-10/h7H,3-6,12H2,1-2H3
• InChI Key： NXTXRUVUFDXLPX-UHFFFAOYSA-N
• SMILES： S1C(=CC2=C1CCCC2)C(C)(C)ON

Computed Properties

• Exact Mass: 211.10308534g/mol
• Monoisotopic Mass: 211.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.5Ų

Additional information on O-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-ylhydroxylamine

Professional Introduction to Compound with CAS No. 2229559-16-2 and Product Name: O-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-ylhydroxylamine

The compound identified by the CAS number 2229559-16-2 and the product name O-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-ylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The molecular framework of this compound incorporates a tetrahydro-1-benzothiophen-2-yl moiety, which is a key feature that contributes to its unique chemical properties and biological interactions.

Recent research in the domain of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. The tetrahydro-1-benzothiophen-2-yl group in this molecule is particularly noteworthy as it is known to exhibit a range of pharmacological effects. This structural motif has been extensively studied for its role in modulating various biological pathways, making it a valuable scaffold for the development of new therapeutic agents. The presence of this group in the compound not only enhances its binding affinity to biological targets but also contributes to its overall pharmacokinetic profile.

The propan-2-ylhydroxylamine moiety is another critical component of this compound that warrants detailed examination. Hydroxylamine derivatives are well-documented for their involvement in redox reactions and their ability to interact with biological systems. In particular, the hydroxylamine functional group has been implicated in various metabolic processes and has shown promise in the development of drugs targeting inflammation, oxidative stress, and other pathological conditions. The integration of this group with the tetrahydro-1-benzothiophen-2-yl moiety in this compound suggests a synergistic effect that could enhance its therapeutic potential.

Current research trends indicate that compounds with similar structural features are being actively investigated for their potential applications in treating neurological disorders, cardiovascular diseases, and cancer. The unique combination of the tetrahydro-1-benzothiophen-2-yl and propan-2-ylhydroxylamine groups in this molecule positions it as a promising candidate for further exploration in these areas. Studies have begun to elucidate the mechanism of action of such compounds, focusing on how they interact with specific enzymes and receptors within cellular systems.

One particularly intriguing aspect of this compound is its interaction with enzymes involved in oxidative stress regulation. The propan-2-ylhydroxylamine group is known to participate in redox reactions, which are central to many pathological processes. By modulating these reactions, the compound may be able to mitigate oxidative damage and restore cellular homeostasis. This potential makes it an attractive candidate for further investigation, especially in contexts where oxidative stress plays a significant role, such as neurodegenerative diseases and aging-related conditions.

Moreover, the tetrahydro-1-benzothiophen-2-yl moiety has been observed to exhibit properties that could be beneficial in drug development. This group is known for its ability to engage with various biological targets, including receptors and enzymes that are implicated in inflammation and pain signaling. By targeting these pathways, the compound may offer therapeutic benefits that are complementary to existing treatments. Preliminary studies have suggested that derivatives of this class can modulate inflammatory responses without causing significant side effects, making them promising candidates for clinical development.

In terms of synthetic chemistry, the preparation of O-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-2-ylhydroxylamine involves a series of well-established reactions that highlight the versatility of modern organic synthesis techniques. The synthesis typically begins with the functionalization of the tetrahydro-1-benzothiophen core followed by the introduction of the propan-2-ylhydroxylamine group. Advances in catalytic methods have enabled more efficient and scalable production processes for such compounds, reducing costs and improving yields.

The pharmacological evaluation of this compound has been ongoing, with researchers focusing on both preclinical and clinical aspects. Preclinical studies have provided insights into its efficacy and safety profiles, suggesting that it may have therapeutic applications in several disease models. These studies often involve testing the compound's interaction with biological targets using biochemical assays and animal models. The results from these experiments are crucial for determining whether further clinical development is warranted.

As research progresses, it is expected that more detailed information about the pharmacological properties of O-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yloxy)propanal hydroxamic acid (CAS No 222955916) will emerge. This will include data on its absorption, distribution, metabolism, excretion (ADME) properties, as well as its potential interactions with other drugs. Such information is essential for optimizing dosing regimens and ensuring patient safety during clinical trials.

The development of new pharmaceuticals is a complex process that requires interdisciplinary collaboration among chemists、biologists、pharmacologists，and clinicians。The compound under discussion exemplifies how advancements in synthetic chemistry can lead to novel molecular entities with therapeutic potential。By leveraging existing knowledge about bioactive scaffolds，such as the tetrahydro-l-benzothiophen-l 3 yl group，and combining them with functional groups like hydroxymine，scientists can generate compounds that may address unmet medical needs。

In conclusion，the compound identified by CAS No。222955916 0rdered by product name：O_22_(4_5_6_7_tetrahydrol_benzothiphenol_23_yl)_propa22_yhydrolaximine represents an exciting advancement in pharmaceutical chemistry。Its unique structural features，including both thte _tetrahydrol_beznothiphenol_23_yl_and_propan22_yhydrolaximine moieties，make it a promising candidate for further investigation。With ongoing research into its pharmacological properties，this compounf holds great potential for contributing to new therapeutic strategies across multiple disease areas。